Cas no 426226-20-2 (methyl 2-((1S,4R)-4-hydroxycyclopent-2-enyl)acetate)

• Product Name: methyl 2-((1S,4R)-4-hydroxycyclopent-2-enyl)acetate
• CAS No: 426226-20-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 928321
• PubChem ID: 55278961
• Update Time: 2025-04-19

methyl 2-((1S,4R)-4-hydroxycyclopent-2-enyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((1S,4R)-4-hydroxycyclopent-2-enyl)acetate
• METHYL (1S,4R)-4-(HYDROXYMETHYL)CYCLOPENT-2-ENE-1-CARBOXYLATE
• (1R,3S)-1-hydroxy-3-(methyl-carboxymethyl)-4-cyclopentene
• AG-F-51557
• CTK4I6481
• DTXSID00717287
• 426226-20-2
• Methyl(1S,4R)-4-(hydroxymethyl)cyclopent-2-ene-1-carboxylate
• AKOS006332476
• Methyl (1S,4R)-4-(hydroxy-methyl)cyclopent-2-ene-1-carboxylate
• MFCD09038003

• Inchi： 1S/C8H12O3/c1-11-8(10)7-3-2-6(4-7)5-9/h2-3,6-7,9H,4-5H2,1H3/t6-,7+/m0/s1
• InChI Key： VBQMHKQWJRMQIP-NKWVEPMBSA-N
• SMILES： OC[C@H]1C=C[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.34400